Benzamide, 5-fluoro-N,N-dimethyl-2-(trifluoromethyl)-

• Molecular Formula: C10H9F4NO
• Molecular Weight: 235.18 g/mol
• IUPAC Name: 5-fluoro-N,N-dimethyl-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C10H9F4NO/c1-15(2)9(16)7-5-6(11)3-4-8(7)10(12,13)14/h3-5H,1-2H3
• InChI Key: SCCBEHSKSTXKBX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=CC(=C1)F)C(F)(F)F

Description

Benzamide, 5-fluoro-N,N-dimethyl-2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C10H9F4NO and its molecular weight is 235.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzamide, 5-fluoro-N,N-dimethyl-2-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzamide, 5-fluoro-N,N-dimethyl-2-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (hereinafter, referred to as EDC, 2.67 g, 13.93 mmol), 1-hydroxybenzotriazole monohydrate (140 mg, 0.91 mmol), and dimethylamine (2.0 M solution in THF, 10.0 mL, 20.0 mmol) were added at room temperature to a solution of 5-fluoro-2-(trifluoromethyl)benzoic acid (1.93 g, 9.27 mmol) in dichloromethane (50 mL), and the mixture was stirred at room temperature for 5 hours. A saturated ammonium chloride aqueous solution was added to the reaction solution, followed by extraction with dichloromethane. The obtained organic layer was washed with brine and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography [elute: hexane/ethyl acetate=100/0-60/40 (gradient)] to obtain the title compound (1.32 g, yield: 61%).